7-(2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido)-3-(3-(2,6-dihydro-7-hydroxy-6
7-(2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido)-3-(3-(2,6-dihydro-7-hydroxy-6
Brand Name:
Vulcanchem
CAS No.:
150256-26-1
VCID:
VC0140062
InChI:
InChI=1S/C28H28N6O9S2/c1-27(2,24(39)40)43-32-19(16-11-44-26(29)30-16)21(37)31-20-22(38)34-12-28(25(41)42,13-45-23(20)34)5-3-6-33-7-4-14-8-17(35)18(36)9-15(14)10-33/h3-5,7-11,20,23,36H,6,12-13H2,1-2H3,(H2,29,30)(H,31,37)(H,39,40)(H,41,42)/t20?,23-,28?/m1/s1
SMILES:
CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)CC(CS3)(C=CCN4C=CC5=CC(=O)C(=CC5=C4)O)C(=O)O
Molecular Formula:
C28H28N6O9S2
Molecular Weight:
656.685
7-(2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido)-3-(3-(2,6-dihydro-7-hydroxy-6
CAS No.: 150256-26-1
Main Products
VCID: VC0140062
Molecular Formula: C28H28N6O9S2
Molecular Weight: 656.685
CAS No. | 150256-26-1 |
---|---|
Product Name | 7-(2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido)-3-(3-(2,6-dihydro-7-hydroxy-6 |
Molecular Formula | C28H28N6O9S2 |
Molecular Weight | 656.685 |
IUPAC Name | (6R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-3-[3-(7-hydroxy-6-oxoisoquinolin-2-yl)prop-1-enyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]octane-3-carboxylic acid |
Standard InChI | InChI=1S/C28H28N6O9S2/c1-27(2,24(39)40)43-32-19(16-11-44-26(29)30-16)21(37)31-20-22(38)34-12-28(25(41)42,13-45-23(20)34)5-3-6-33-7-4-14-8-17(35)18(36)9-15(14)10-33/h3-5,7-11,20,23,36H,6,12-13H2,1-2H3,(H2,29,30)(H,31,37)(H,39,40)(H,41,42)/t20?,23-,28?/m1/s1 |
Standard InChIKey | RQENDQSLDGLZFP-BPNDJBKRSA-N |
SMILES | CC(C)(C(=O)O)ON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)CC(CS3)(C=CCN4C=CC5=CC(=O)C(=CC5=C4)O)C(=O)O |
Synonyms | 7-(2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido)-3-(3-(2,6-dihydro-7-hydroxy-6-oxoisoquinolin-2-yl)propen-1-yl)-3-cephem-4-carboxylic acid |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume